Cas no 58650-45-6 (Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-)

• Product Name: Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-
• CAS No: 58650-45-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 372091
• PubChem ID: 21116976
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2S)-rel-
• cis-2-pentylcyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-pentyl-, cis-
• SCHEMBL3493155
• DTXSID00886280
• 58650-45-6
• Cyclopropanecarboxylic acid, 2-pentyl-, (1R,2S)-rel-

• Inchi： 1S/C9H16O2/c1-2-3-4-5-7-6-8(7)9(10)11/h7-8H,2-6H2,1H3,(H,10,11)/t7-,8+/m0/s1
• InChI Key： ZWABCHPDBORTSF-JGVFFNPUSA-N
• SMILES： OC([C@@H]1C[C@@H]1CCCCC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids